Methanesulfonic acid;2-methylidenehexan-1-ol

• CAS No.: 143238-95-3
• Molecular Formula: C8H18O4S
• Molecular Weight: 210.29 g/mol
• IUPAC Name: methanesulfonic acid;2-methylidenehexan-1-ol
• InChI: InChI=1S/C7H14O.CH4O3S/c1-3-4-5-7(2)6-8;1-5(2,3)4/h8H,2-6H2,1H3;1H3,(H,2,3,4)
• InChI Key: VVIIYKYLHSTUJZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=C)CO.CS(=O)(=O)O

Description

Methanesulfonic acid;2-methylidenehexan-1-ol is a compound with the molecular formula C8H18O4S. It is a derivative of methanesulfonic acid, which is known for its strong acidity and stability. This compound combines the properties of methanesulfonic acid with those of 2-methylidenehexan-1-ol, making it a versatile chemical with various applications in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methanesulfonic acid;2-methylidenehexan-1-ol typically involves the reaction of methanesulfonic acid with 2-methylidenehexan-1-ol under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using advanced chemical reactors. The process is designed to be efficient and cost-effective, ensuring consistent quality and supply of the compound. The use of automated systems and stringent quality control measures ensures that the product meets the required specifications for various applications.

Chemical Reactions Analysis

Types of Reactions

Methanesulfonic acid;2-methylidenehexan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfonic acid derivatives.

Reduction: Reduction reactions can convert the compound into different alcohol derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions include various sulfonic acid derivatives, alcohols, and substituted compounds, depending on the specific reaction and conditions used.

Scientific Research Applications

Methanesulfonic acid;2-methylidenehexan-1-ol has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is used in biochemical studies to investigate enzyme activities and metabolic pathways.

Industry: The compound is used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism by which methanesulfonic acid;2-methylidenehexan-1-ol exerts its effects involves its strong acidity and ability to participate in various chemical reactions. The compound can act as a proton donor in acid-catalyzed reactions, facilitating the formation of reaction intermediates and products. Its molecular structure allows it to interact with specific molecular targets and pathways, influencing the outcome of chemical and biochemical processes.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to methanesulfonic acid;2-methylidenehexan-1-ol include:

• Methanesulfonic acid;2-phenoxypropan-1-ol
• Methanesulfonic acid;2,2,5,5-tetramethylcyclopentan-1-ol
• Methanesulfonic acid;2-(trimethylsilylmethyl)prop-2-en-1-ol
• Methanesulfonic acid;2,2,3,3-tetrafluoropropan-1-ol

Uniqueness

This compound is unique due to its specific combination of methanesulfonic acid and 2-methylidenehexan-1-ol, which imparts distinct chemical properties and reactivity. This uniqueness makes it valuable for specialized applications in research and industry, where its specific characteristics are required.